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Sorafenib: A Reference VEGFR-2 Inhibitor

The table below summarizes key experimental data for Sorafenib, which serves as a common benchmark in

the development of new VEGFR-2 inhibitors [1] [2].

Experimental Parameter Data for Sorafenib

| In Vitro Cytotoxicity (ICso) | HCT-116: 7.28 £+ 0.58 pM HepG-2: 5.28 + 0.21 pM | | VEGFR-2 Enzyme
Inhibition (ICso) | 53.65 = 2.55 nM | | Binding Mode | Type II inhibitor (binds to the inactive "DFG-out"

conformation of the kinase) [2]. | | Key Molecular Interactions | - Urea pharmacophore: H-bonds with

Asp1044 and Glu883 in the DFG motif.

¢ Pyridine motif: H-bonds with Cys917 in the hinge region.
e Central phenyl ring: occupies the gatekeeper region.
¢ Distal hydrophobic tail: targets the allosteric lipophilic pocket [1]. |

Experimental Protocols for Key Assays

For researchers looking to replicate or compare inhibitor profiles, here are the standard methodologies used

to generate the data above:
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e In Vitro Cytotoxicity (ICso) Assay [1]:

o Cell Culture: Maintain human cancer cell lines (e.g., HCT-116 colorectal carcinoma, HepG-2
hepatocellular carcinoma) in appropriate media.

o Compound Treatment: Treat cells with various concentrations of the test compound for a
specified period.

o Viability Measurement: Use a standard MTT assay to measure cell viability. This assay
measures the reduction of a yellow tetrazolium salt to purple formazan by metabolically active
cells.

o Data Analysis: Calculate the half-maximal inhibitory concentration (ICso) value, which
represents the concentration of the compound that reduces cell viability by 50%.

¢ In Vitro VEGFR-2 Enzyme Inhibition (ICso) Assay [1]:

o Enzyme Preparation: Use a purified VEGFR-2 kinase domain.

o Reaction Setup: Incubate the enzyme with the test compound, ATP, and a substrate in a
suitable buffer.

o Detection: Measure the phosphorylation of the substrate, often using a time-resolved
fluorescence resonance energy transfer (TR-FRET) or luminescence-based method.

o Data Analysis: Determine the ICso value, which is the concentration of the inhibitor that
reduces enzyme activity by 50%.

VEGFR2 Signaling Pathway and Inhibitor Mechanism

The following diagram illustrates the key signaling pathway that VEGFR-2 inhibitors like Sorafenib block,

providing a visual context for their mechanism of action [3] [4] [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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